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Compound of Interest

Compound Name: 2-Allylphenol

Cat. No.: B7767131

Ensuring laboratory safety and environmental responsibility is paramount when handling
chemical waste. This document provides detailed, step-by-step guidance for the proper
disposal of 2-Allylphenol, a combustible and toxic compound. Adherence to these procedures
Is critical to mitigate risks to personnel and the environment.

2-Allylphenol (CAS No. 1745-81-9) is classified as a hazardous substance, and its disposal is
regulated.[1][2] Improper disposal can lead to environmental contamination and potential health
hazards.[3] This guide outlines the necessary precautions, personal protective equipment
(PPE), and disposal protocols to ensure the safe management of 2-Allylphenol waste.

Hazard Profile and Safety Data

Understanding the hazards associated with 2-Allylphenol is the first step in its safe handling
and disposal. The following table summarizes key safety information.
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Hazard Classification

GHS Hazard Statements

Precautionary Statements
(Disposal)

Combustible Liquid

H227: Combustible liquid.[1]

P210: Keep away from
heat/sparks/open flames/hot

surfaces. — No smoking.[4]

Toxic if Swallowed or in
Contact with Skin

H301+H311: Toxic if
swallowed or in contact with
skin.[1]

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
this product.[1] P280: Wear
protective gloves/protective
clothing/eye protection/face

protection.[1]

Causes Severe Skin Burns

and Eye Damage

H314: Causes severe skin

burns and eye damage.[1]

P303+P361+P353: IF ON
SKIN (or hair): Remove/Take
off immediately all
contaminated clothing. Rinse
skin with water/shower.[4]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

Toxic to Aquatic Life

H401: Toxic to aquatic life.[1]

P273: Avoid release to the

environment.[1]

Disposal

P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]14](5]6]

Experimental Protocols: Step-by-Step Disposal

Procedure
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The following protocol details the necessary steps for the safe disposal of 2-Allylphenol waste,
including liquid waste, contaminated solid waste, and empty containers.

1. Personal Protective Equipment (PPE) and Safety Precautions:

e Always handle 2-Allylphenol in a well-ventilated area, preferably within a chemical fume
hood.[7]

o Wear appropriate PPE, including:
o Chemical safety goggles and/or a face shield.[2]
o Chemical-resistant gloves (e.g., butyl rubber or neoprene).[7]
o Afully buttoned lab coat.[7]
o Closed-toe shoes.[7]
e An emergency eyewash station and safety shower must be readily accessible.[2][7]
2. Waste Collection:
e Liquid Waste:

o Collect all 2-Allylphenol waste, including solutions and rinsing water from cleaning
contaminated equipment, in a designated, leak-proof, and sealable container.[8][9]

o The container must be clearly labeled as "Hazardous Waste: 2-Allylphenol” and include
the appropriate hazard symbols.[8]

o Do not mix 2-Allylphenol waste with other waste streams unless specifically instructed to
do so by your institution's environmental health and safety (EHS) office.

e Solid Waste:

o Collect all materials contaminated with 2-Allylphenol, such as pipette tips, gloves, and
absorbent materials (e.g., vermiculite, sand, or earth used for spills), in a separate,
sealable container.[2][8]
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o This container must also be labeled as "Hazardous Waste: 2-Allylphenol Contaminated
Debris.”

. Spill Management:
In the event of a spill, immediately evacuate the area and remove all sources of ignition.[2]

Wearing appropriate PPE, absorb the spill with an inert material like vermiculite, sand, or
earth.[2]

Carefully collect the absorbent material and place it in a sealed container for disposal as
hazardous waste.[2]

. Container Management:
Empty containers that held 2-Allylphenol must be treated as hazardous waste.[2]
Do not reuse empty containers.[1]

Triple-rinse the empty container with a suitable solvent. The rinsate must be collected and
disposed of as hazardous liquid waste.[10]

After triple-rinsing, the container can be disposed of according to your institution's guidelines
for decontaminated containers.

. Storage and Disposal:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
substances such as strong oxidizing agents.[2]

Keep waste containers tightly closed when not in use.[2]

Arrange for the disposal of the hazardous waste through your institution's EHS office or a
licensed chemical disposal facility.[9][11] Under no circumstances should 2-Allylphenol or
its waste be disposed of down the drain or in regular trash.[8][9]

Disposal Workflow Diagram
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The following diagram illustrates the logical flow of the 2-Allylphenol disposal process.

Preparation

(Wear Appropriate PPE) (Work in a Ventilated Area)
~ — 7 AN
AN Z
Me Collegtion & S regatim

Triple-Rinse Empty Containers Collect Liquid Waste in Collect Solid Waste in
& Collect Rinsate Labeled, Sealed Container Labeled, Sealed Container

/Temporar

~

Storag

Store Waste in a Cool,
Dry, Ventilated Area

(Keep Containers ClosecD

A\ J
-

Final Disposal

( )

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Allylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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